Cas no 960371-08-8 (2-(5-fluoro-2-pyridyl)acetonitrile)

2-(5-fluoro-2-pyridyl)acetonitrile structure

960371-08-8 structure

Product Name:2-(5-fluoro-2-pyridyl)acetonitrile

CAS No:960371-08-8

MF:C₇H₅FN₂

MW:136.126404523849

MDL:MFCD09923768

CID:1034414

PubChem ID:53416316

Update Time:2024-10-25

2-(5-fluoro-2-pyridyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-2-Pyridineacetonitrile
- 2-(5-Fluoropyridin-2-yl)acetonitrile
- 5-FLUOROPYRIDINE-2-ACETONITRILE
- QC-5064
- 5-Fluoro-2-pyridineacetonitrile (ACI)
- 2-(5-fluoro-2-pyridyl)acetonitrile
- DB-083249
- DS-6934
- Z1098233918
- AKOS012506465
- J-506132
- 960371-08-8
- DTXSID50697146
- SCHEMBL3973895
- EN300-96328
- CS-D0880
- MFCD09923768
- KVZUOWYTUQYRMV-UHFFFAOYSA-N
- O10489
- (5-Fluoropyridin-2-yl)acetonitrile
- MDL： MFCD09923768
- Inchi： 1S/C7H5FN2/c8-6-1-2-7(3-4-9)10-5-6/h1-2,5H,3H2
- InChI Key： KVZUOWYTUQYRMV-UHFFFAOYSA-N
- SMILES： N#CCC1C=CC(F)=CN=1

Computed Properties

Exact Mass: 136.04400
Monoisotopic Mass: 136.044
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.7A^2
XLogP3: 0.6

Experimental Properties

Density: 1.204
Boiling Point: 221.826°C at 760 mmHg
Flash Point: 87.958°C
Refractive Index: 1.51
PSA: 36.68000
LogP: 1.28678

2-(5-fluoro-2-pyridyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM109686-1g	2-(5-Fluoropyridin-2-yl)acetonitrile	960371-08-8	95%	1g	$463	2021-08-06
TRC	B439778-10mg	2-(5-fluoropyridin-2-yl)acetonitrile	960371-08-8		10mg	$ 50.00	2022-06-07
TRC	B439778-50mg	2-(5-fluoropyridin-2-yl)acetonitrile	960371-08-8		50mg	$ 185.00	2022-06-07
TRC	B439778-100mg	2-(5-fluoropyridin-2-yl)acetonitrile	960371-08-8		100mg	$ 275.00	2022-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F16320-1g	2-(5-fluoropyridin-2-yl)acetonitrile	960371-08-8	98%	1g	¥5962.0	2023-09-07
Chemenu	CM109686-1g	2-(5-Fluoropyridin-2-yl)acetonitrile	960371-08-8	95%	1g	$534	2024-07-18
Chemenu	CM109686-100mg	2-(5-Fluoropyridin-2-yl)acetonitrile	960371-08-8	95%	100mg	$160	2024-07-18
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Alichem	A026000133-1g	5-Fluoropyridine-2-acetonitrile	960371-08-8	97%	1g	$611.77	2023-08-31
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2-(5-fluoro-2-pyridyl)acetonitrile Production Method

Production Method 1

84476-99-3

960371-08-8

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; -78 °C → rt; 2 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of pyridopyrimidine derivatives and related compounds for treating spinal muscular atrophy

, World Intellectual Property Organization, , ,

Production Method 2

84476-99-3

960371-08-8

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; rt → -78 °C; 15 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 30 min, -78 °C; -78 °C → 0 °C; 1 h, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Benzamide derivatives useful in the treatment of hydroxysteroid dehydrogenase-mediated diseases and their preparation

, World Intellectual Property Organization, , ,